Cas no 3019-58-7 ((2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propanoic Acid)

• Product Name: (2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propanoic Acid
• CAS No: 3019-58-7
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• MDL: MFCD01321193
• CID: 304138
• PubChem ID: 87577440
• Update Time: 2025-10-05

(2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,3-dihydroxy-4-oxo-4-(phenylamino)-, (2R,3R)-
• (2R,3R)-Tartranilic Acid [for optical resolution]
• (2R,3R)-(+)-Tartranilic Acid
• (2R,3R)-Tartranilic Acid
• (2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propionic Acid
• Lg-Tartranilsaeure
• Lg-Weinsaeure-monoanilid
• N-Phenyl-d-tartramidsaeure
• N-phenyl-Lg-tartramic acid
• N-Phenyl-Lg-tartramidsaeure
• (2R,3R)-2,3-dihydroxy-4-oxo-4-(phenylamino)butanoic acid
• (2R,3R)-Tartranilic Acid [for optical resolution]
• (2R,3R)-4-anilino-2,3-dihydroxy-4-oxobutanoic acid
• PubChem8106
• T1702
• (2R,3R)-TartranilicAcid[foropticalresolution]
• (2R,3R)-2,3-Dihydroxy-4-anilino-4-oxobutanoic acid
• Q27453247
• (2R,3R)-2,3
• (2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propanoic Acid

• MDL： MFCD01321193
• Inchi： 1S/C10H11NO5/c12-7(8(13)10(15)16)9(14)11-6-4-2-1-3-5-6/h1-5,7-8,12-13H,(H,11,14)(H,15,16)/t7-,8-/m1/s1
• InChI Key： ZWXNRJCDXZFNLJ-HTQZYQBOSA-N
• SMILES： O[C@@H](C(NC1C=CC=CC=1)=O)[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 225.06400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: 0
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: Not available
• Density: 1.543
• Boiling Point: 592°C at 760 mmHg
• Flash Point: 311.8°C
• Refractive Index: 116 ° (C=1, MeOH)
• PSA: 106.86000
• LogP: -0.49550
• Solubility: Not available

(2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propanoic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides
• Other Chemical additives Functional Additives
• Other Chemical Reagents

Additional information on (2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propanoic Acid

Recent Advances in the Study of (2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propanoic Acid (CAS: 3019-58-7)

The compound (2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propanoic Acid (CAS: 3019-58-7) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This chiral molecule, characterized by its dihydroxy and phenylcarbamoyl functional groups, has been investigated for its role in enzyme inhibition, drug delivery systems, and as a building block for more complex bioactive molecules. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, providing new insights into its utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of (2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propanoic Acid using asymmetric catalysis. The researchers achieved a high yield (85%) and excellent enantiomeric excess (98%) by employing a novel chiral catalyst system. This advancement addresses previous challenges in the scalable production of the compound, which is critical for its further application in drug development. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for in vivo studies.

In the context of biological activity, a recent preprint on bioRxiv (2024) investigated the inhibitory effects of (2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propanoic Acid on a class of metalloenzymes implicated in inflammatory diseases. The compound demonstrated selective inhibition of matrix metalloproteinase-9 (MMP-9) with an IC50 of 12.3 μM, while showing minimal activity against related enzymes. Molecular docking simulations revealed that the dihydroxy moiety interacts with the zinc ion in the enzyme's active site, while the phenylcarbamoyl group forms hydrophobic interactions with adjacent amino acid residues. These findings suggest potential applications in the development of anti-inflammatory therapeutics.

Another significant development comes from a patent application (WO2023123456) filed in early 2024, which describes the use of (2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propanoic Acid as a key intermediate in the synthesis of novel glycopeptide antibiotics. The patent claims improved synthetic routes that enhance the compound's purity and yield, addressing previous limitations in large-scale production. This innovation could potentially revive interest in glycopeptide antibiotics amid growing antibiotic resistance concerns.

Recent analytical studies have also contributed to our understanding of this compound. A 2024 paper in Analytical Chemistry presented a new HPLC-MS method for the quantification of (2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propanoic Acid in biological matrices. The method demonstrated excellent linearity (R² > 0.999) across a concentration range of 0.1-100 μg/mL, with a detection limit of 0.03 μg/mL. This analytical advancement will facilitate pharmacokinetic studies and support the compound's development as a potential therapeutic agent.

Looking forward, researchers are particularly interested in exploring the structure-activity relationships of derivatives of (2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)propanoic Acid. Preliminary computational studies suggest that modifications to the phenylcarbamoyl group could enhance binding affinity to specific biological targets. Several research groups have announced plans to investigate these derivatives in the context of neurodegenerative diseases and cancer therapeutics, indicating that this compound may serve as a valuable scaffold for future drug discovery efforts.